Cas no 56153-31-2 ( )

  structure
  structure
Product Name: 
CAS No:56153-31-2
MF:C13H14INO2
MW:343.160235881805
CID:944977
PubChem ID:24192347
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-methylquinolin-1-ium-2-carboxylate,iodide
    • NSC138310
    • NSC-138310
    • 2-(Ethoxycarbonyl)-1-methylquinolin-1-ium iodide
    • DS-010957
    • ethyl 1-methyl-2H-quinoline-2-carboxylate
    • 56153-31-2
    • DTXSID20638167
    •  
    • Inchi: 1S/C13H14NO2.HI/c1-3-16-13(15)12-9-8-10-6-4-5-7-11(10)14(12)2;/h4-9H,3H2,1-2H3;1H/q+1;/p-1
    • InChI Key: OPLSIDOMSVENIK-UHFFFAOYSA-M
    • SMILES: [I-].O(CC)C(C1=CC=C2C=CC=CC2=[N+]1C)=O

Computed Properties

  • Exact Mass: 217.11035
  • Monoisotopic Mass: 343.00693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 29.54
  • LogP: -1.15500
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